3-(5-methyl-2-furyl)-5H-indeno[1,2-c]pyridazin-5-one

• IUPAC Name: 3-(5-methylfuran-2-yl)indeno[1,2-c]pyridazin-5-one
• InChI: InChI=1S/C16H10N2O2/c1-9-6-7-14(20-9)13-8-12-15(18-17-13)10-4-2-3-5-11(10)16(12)19/h2-8H,1H3
• InChI Key: FSYSFBFVNQMMOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=NN=C3C4=CC=CC=C4C(=O)C3=C2
• Molecular Formula: C16H10N2O2
• Molecular Weight: 262.26 g/mol

Description

3-(5-methyl-2-furyl)-5H-indeno[1,2-c]pyridazin-5-one , often referred to as TP (1,2,4-triazolo [1,5-a]pyrimidine), is a heterocyclic compound with a relatively simple structure. Despite its simplicity, TP has demonstrated remarkable versatility in various areas of drug design. Let’s explore its properties and applications.

Synthesis Analysis

The synthesis of TP involves constructing the 1,2,4-triazolo [1,5-a]pyrimidine scaffold. Researchers have developed several synthetic methods to access this scaffold. These methods allow for the introduction of diverse substituents, enabling the creation of structurally varied TP derivatives. The choice of substituents significantly impacts TP’s biological activity and pharmacokinetic properties.

Chemical Reactions Analysis

TP derivatives have been explored for their reactivity in various chemical reactions. Researchers have investigated their behavior under different conditions, including metal-chelating reactions. These properties have implications for potential applications in cancer treatment and parasitic diseases.